Cas no 2227741-02-6 ((1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol
• CAS No: 2227741-02-6
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 6283579
• PubChem ID: 165668907
• Update Time: 2025-10-31

(1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol
• (1S)-2,2,2-trifluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]ethan-1-ol
• 2227741-02-6
• EN300-1957408

• Inchi： 1S/C10H12F3NO2/c1-6(2)16-8-5-3-4-7(14-8)9(15)10(11,12)13/h3-6,9,15H,1-2H3/t9-/m0/s1
• InChI Key： KCTRIPNYPYOXPB-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC=C(N=1)OC(C)C)O)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Additional information on (1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol

Research Brief on (1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol (CAS: 2227741-02-6): Recent Advances and Applications

The compound (1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol (CAS: 2227741-02-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral trifluoromethylated alcohol derivative exhibits unique physicochemical properties, making it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound using a novel catalytic system. The researchers achieved high enantiomeric excess (ee > 99%) through a palladium-catalyzed dynamic kinetic resolution, significantly improving upon previous synthetic routes. This advancement addresses previous challenges in obtaining the (1S)-enantiomer with sufficient purity for pharmacological evaluation.

Pharmacological characterization has revealed that (1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol acts as a potent modulator of γ-aminobutyric acid (GABA) receptors. In vitro electrophysiological studies showed subtype-selective activity at α2β3γ2 GABA_A receptors, with an EC₅₀ of 0.8 μM. This specificity suggests potential applications in anxiety disorders and epilepsy while potentially avoiding the sedative effects associated with non-selective GABA modulators.

Recent preclinical investigations have explored the compound's pharmacokinetic profile. The trifluoromethyl group and pyridine moiety contribute to favorable blood-brain barrier penetration, with a brain-to-plasma ratio of 3.2 in rodent models. Metabolic stability studies indicate a half-life of approximately 6 hours in human liver microsomes, suggesting suitable characteristics for further development.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified the (1S)-configuration and 2-isopropoxy substitution as critical for maintaining high receptor affinity while minimizing off-target effects. These findings have guided the design of second-generation analogs with improved therapeutic indices.

The compound's potential extends beyond neurological applications. A recent patent application (WO2023124567) discloses its utility as an intermediate in the synthesis of novel antiviral agents, particularly against RNA viruses. The trifluoromethyl group appears to enhance binding to viral polymerase targets while conferring metabolic stability.

Ongoing clinical translation efforts face challenges in formulation development due to the compound's low aqueous solubility (0.12 mg/mL at pH 7.4). Recent work has explored nanoparticle-based delivery systems and prodrug approaches to address this limitation, with promising results in animal models.

Future research directions include comprehensive toxicological evaluation and the exploration of combination therapies. The unique physicochemical and pharmacological properties of (1S)-2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol position it as a valuable tool compound and potential therapeutic agent warranting further investigation across multiple disease areas.